Cas no 2138108-44-6 (4-Ethyl-1-(2-methylprop-1-en-1-yl)cyclohex-2-en-1-ol)
4-Ethyl-1-(2-methylprop-1-en-1-yl)cyclohex-2-en-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-ethyl-1-(2-methylprop-1-en-1-yl)cyclohex-2-en-1-ol
- 2138108-44-6
- EN300-1155948
- 4-Ethyl-1-(2-methylprop-1-en-1-yl)cyclohex-2-en-1-ol
-
- Inchi: 1S/C12H20O/c1-4-11-5-7-12(13,8-6-11)9-10(2)3/h5,7,9,11,13H,4,6,8H2,1-3H3
- InChI Key: ARRPSKXINLFXGQ-UHFFFAOYSA-N
- SMILES: OC1(/C=C(\C)/C)C=CC(CC)CC1
Computed Properties
- Exact Mass: 180.151415257g/mol
- Monoisotopic Mass: 180.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 20.2Ų
4-Ethyl-1-(2-methylprop-1-en-1-yl)cyclohex-2-en-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1155948-0.05g |
4-ethyl-1-(2-methylprop-1-en-1-yl)cyclohex-2-en-1-ol |
2138108-44-6 | 0.05g |
$1020.0 | 2023-06-09 | ||
| Enamine | EN300-1155948-0.1g |
4-ethyl-1-(2-methylprop-1-en-1-yl)cyclohex-2-en-1-ol |
2138108-44-6 | 0.1g |
$1068.0 | 2023-06-09 | ||
| Enamine | EN300-1155948-0.25g |
4-ethyl-1-(2-methylprop-1-en-1-yl)cyclohex-2-en-1-ol |
2138108-44-6 | 0.25g |
$1117.0 | 2023-06-09 | ||
| Enamine | EN300-1155948-0.5g |
4-ethyl-1-(2-methylprop-1-en-1-yl)cyclohex-2-en-1-ol |
2138108-44-6 | 0.5g |
$1165.0 | 2023-06-09 | ||
| Enamine | EN300-1155948-1.0g |
4-ethyl-1-(2-methylprop-1-en-1-yl)cyclohex-2-en-1-ol |
2138108-44-6 | 1g |
$1214.0 | 2023-06-09 | ||
| Enamine | EN300-1155948-2.5g |
4-ethyl-1-(2-methylprop-1-en-1-yl)cyclohex-2-en-1-ol |
2138108-44-6 | 2.5g |
$2379.0 | 2023-06-09 | ||
| Enamine | EN300-1155948-5.0g |
4-ethyl-1-(2-methylprop-1-en-1-yl)cyclohex-2-en-1-ol |
2138108-44-6 | 5g |
$3520.0 | 2023-06-09 | ||
| Enamine | EN300-1155948-10.0g |
4-ethyl-1-(2-methylprop-1-en-1-yl)cyclohex-2-en-1-ol |
2138108-44-6 | 10g |
$5221.0 | 2023-06-09 |
4-Ethyl-1-(2-methylprop-1-en-1-yl)cyclohex-2-en-1-ol Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 4-Ethyl-1-(2-methylprop-1-en-1-yl)cyclohex-2-en-1-ol
Chemical Profile of 4-Ethyl-1-(2-methylprop-1-en-1-yl)cyclohex-2-en-1-ol (CAS No. 2138108-44-6)
4-Ethyl-1-(2-methylprop-1-en-1-yl)cyclohex-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 2138108-44-6, is a complex organic compound belonging to the class of terpenoids. This molecule features a cyclohexene backbone substituted with an ethyl group at the 4-position and an isopropenyl (allyl) group at the 1-position. The presence of these functional groups imparts unique chemical properties that make it of significant interest in synthetic chemistry and potential pharmaceutical applications.
The structure of 4-Ethyl-1-(2-methylprop-1-en-1-yl)cyclohex-2-en-1-ol exhibits a high degree of stereocentricity, with the cyclohexene ring existing in either the cis or trans configuration, which can influence its reactivity and biological activity. The compound’s dual substitution pattern—ethyl and isopropenyl—makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex natural products and drug-like molecules.
Recent advancements in computational chemistry have enabled more accurate predictions of the molecular behavior of such compounds. Studies using density functional theory (DFT) have shown that 4-Ethyl-1-(2-methylprop-1-en-1-yl)cyclohex-2-en-1-ol exhibits favorable electronic properties, making it a promising candidate for use in catalytic systems. The compound’s ability to participate in Michael additions and aldol reactions under mild conditions has been highlighted in several synthetic studies, underscoring its utility as a building block in medicinal chemistry.
In the realm of pharmaceutical research, derivatives of cyclohexenols have garnered attention due to their potential biological activity. For instance, structurally related compounds have been investigated for their anti-inflammatory and antimicrobial properties. While 4-Ethyl-1-(2-methylprop-1-en-1-yl)cyclohex-2-en-1-ol has not yet been extensively tested in clinical trials, its scaffold resembles molecules that have shown promise in preclinical studies. The isopropenyl group, in particular, may serve as a site for further functionalization to enhance binding affinity to biological targets.
The synthesis of 4-Ethyl-1-(2-methylprop-1-en-1-yl)cyclohex-2-en-1-ol presents both challenges and opportunities. Traditional methods often involve multi-step sequences starting from commercially available precursors such as cyclohexanone or terpenes. However, recent reports have demonstrated more efficient routes utilizing transition-metal-catalyzed cross-coupling reactions, which could streamline the process and improve yields. These advances reflect the broader trend toward greener and more sustainable synthetic methodologies in the chemical industry.
The spectroscopic and chromatographic behavior of 4-Ethyl-1-(2-methylprop-1-en-1-y)cyclohex--en--ol has been thoroughly characterized by researchers. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct proton and carbon environments, while mass spectrometry confirms its molecular weight. High-performance liquid chromatography (HPLC) coupled with UV detection has demonstrated its purity profile under various conditions, making it suitable for downstream applications where high specificity is required.
From an industrial perspective, the demand for specialized intermediates like 4-Ethyl--(2--methylprop--en--l--y)cyclohex--en--ol is growing alongside the expansion of drug discovery programs worldwide. Its structural features make it amenable to modifications that could lead to novel therapeutics targeting neurological disorders or metabolic diseases. Collaborative efforts between academic researchers and pharmaceutical companies are increasingly focused on identifying new applications for such compounds through innovative synthetic strategies.
The environmental impact of producing 4-Ethyl--(2--methylprop--en--l--y)cyclohex--en--ol is also a consideration in modern chemical manufacturing. Efforts to optimize reaction conditions for lower energy consumption and reduced waste generation are underway. For example, solvent-free reactions or the use of biodegradable solvents could minimize ecological footprints without compromising efficiency—a critical balance as regulatory pressures on sustainable practices intensify.
In conclusion,4-Ethyl--(2--methylprop--en--l--y)cyclohex--en--ol (CAS No. 2138108–44–6) represents a fascinating molecule with diverse potential uses across multiple scientific disciplines. Its unique structural attributes position it as a valuable asset in both academic research laboratories and industrial settings where novel chemical entities are sought after for developing next-generation medicines or advanced materials.
2138108-44-6 (4-Ethyl-1-(2-methylprop-1-en-1-yl)cyclohex-2-en-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)